Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate

• IUPAC Name: ethyl (E)-3-amino-3-[2-(pyridine-4-carbonyl)hydrazinyl]prop-2-enoate
• InChI: InChI=1S/C11H14N4O3/c1-2-18-10(16)7-9(12)14-15-11(17)8-3-5-13-6-4-8/h3-7,14H,2,12H2,1H3,(H,15,17)/b9-7+
• InChI Key: YOAGMCBLBBBXQO-VQHVLOKHSA-N
• Canonical SMILES: CCOC(=O)C=C(N)NNC(=O)C1=CC=NC=C1
• Isomeric SMILES: CCOC(=O)/C=C(\N)/NNC(=O)C1=CC=NC=C1
• Molecular Formula: C11H14N4O3
• Molecular Weight: 250.25 g/mol

Description

Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate is a chemical compound with the molecular formula C11H14N4O3. It contains a total of 32 bonds, including 18 non-H bonds, 9 multiple bonds, 6 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, 1 aliphatic primary amine, 1 N hydrazine, and 1 Pyridine.

Molecular Structure Analysis

The molecular structure of Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate is characterized by several key features. It contains 32 total bonds, including 18 non-H bonds, 9 multiple bonds, 6 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, 1 aliphatic primary amine, 1 N hydrazine, and 1 Pyridine.

Physical And Chemical Properties Analysis

Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate has a molecular formula of C11H14N4O3, an average mass of 250.254 Da, and a monoisotopic mass of 250.106583 Da.

Scientific Research Applications

• Supramolecular Assembly and Crystal Structure Analysis Ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate, a related compound to Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate, has been studied for its supramolecular assembly and crystal structure. This research involved characterizing the compound through various spectroscopic techniques and exploring its three-dimensional supramolecular network, which is stabilized by a combination of noncovalent interactions (Matos et al., 2016).

• Polymerization and Material Properties Ethyl α-(aminomethyl)acrylate, another similar compound, has been utilized in polymerization studies. It has shown potential in creating pH/temperature-responsive materials, showcasing the versatility of such compounds in material science (Kohsaka et al., 2015).

• Solvent-Free Synthesis of Derivatives Ethyl 3-dimethylamino acrylates have been used as starting materials in a solvent-free synthesis process. This research demonstrates the potential of such compounds in developing new derivatives under environmentally friendly conditions, using microwave irradiation (Meddad et al., 2001).

• Synthesis and Fluorescence Behavior Research on acrylic monomer-bearing carbazole chromophores, which are structurally related to Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate, has been conducted. This includes synthesis and investigation into their photochemical behavior, contributing to the understanding of fluorescence and structural effects in acrylic monomers (Cui et al., 2000).

• Crystallographic and Spectroscopic Studies The structural and spectral characteristics of ethyl 2-cyano-3-N,N-dimethyl amino acrylate have been extensively studied. This research highlights the importance of X-ray crystallography and quantum chemistry in understanding the molecular geometry and stability of such compounds (Gupta et al., 2007).

Safety And Hazards

The safety and hazards associated with Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate are not specified in the retrieved data. It’s always important to handle all chemicals with appropriate safety measures.